Cas no 689294-31-3 (Formamide,N-(5-amino-1-methyl-1H-pyrazol-4-yl)-(9CI))

• Product Name: Formamide,N-(5-amino-1-methyl-1H-pyrazol-4-yl)-(9CI)
• CAS No: 689294-31-3
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 972662
• PubChem ID: 21904554
• Update Time: 2025-04-19

Formamide,N-(5-amino-1-methyl-1H-pyrazol-4-yl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(5-amino-1-methyl-1H-pyrazol-4-yl)-(9CI)
• AKOS006348730
• 689294-31-3
• SCHEMBL5494790
• RAWIYBWMISRYDD-UHFFFAOYSA-N
• N-(5-Amino-1-methyl-1H-pyrazol-4-yl)formamide

• Inchi： 1S/C5H8N4O/c1-9-5(6)4(2-8-9)7-3-10/h2-3H,6H2,1H3,(H,7,10)
• InChI Key： RAWIYBWMISRYDD-UHFFFAOYSA-N
• SMILES： O=CNC1C=NN(C)C=1N

Computed Properties

• Exact Mass: 140.07
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: -0.9